Cas no 2241139-93-3 (2,6-Dibromo-3-methoxybenzenesulfonyl chloride)

• Product Name: 2,6-Dibromo-3-methoxybenzenesulfonyl chloride
• CAS No: 2241139-93-3
• MF: C₇H₅Br₂ClO₃S
• MW: 364.438798666
• CID: 6406769
• PubChem ID: 138039855
• Update Time: 2025-10-23

2,6-Dibromo-3-methoxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-6479856
• 2,6-Dibromo-3-methoxybenzenesulfonyl chloride
• 2241139-93-3
• 2,6-dibromo-3-methoxybenzene-1-sulfonyl chloride

• Inchi： 1S/C7H5Br2ClO3S/c1-13-5-3-2-4(8)7(6(5)9)14(10,11)12/h2-3H,1H3
• InChI Key： CQGHSNWGUXRZEW-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(Br)C=CC(OC)=C1Br

Computed Properties

• Exact Mass: 363.79942g/mol
• Monoisotopic Mass: 361.80147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2,6-Dibromo-3-methoxybenzenesulfonyl chloride

2,6-Dibromo-3-methoxybenzenesulfonyl Chloride: A Comprehensive Overview

2,6-Dibromo-3-methoxybenzenesulfonyl chloride (CAS No. 2241139-93-3) is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a sulfonyl chloride group attached to a brominated aromatic ring. The presence of the sulfonyl chloride functional group makes it highly reactive, particularly in nucleophilic substitution reactions. This property has rendered it invaluable in the synthesis of a wide range of chemical intermediates and final products.

The molecular structure of 2,6-dibromo-3-methoxybenzenesulfonyl chloride is composed of a benzene ring substituted with two bromine atoms at the 2 and 6 positions, a methoxy group at the 3 position, and a sulfonyl chloride group at the para position relative to the methoxy group. This arrangement not only imparts stability to the molecule but also facilitates its reactivity under specific reaction conditions. Recent studies have highlighted the importance of such structural features in determining the compound's reactivity and selectivity in various chemical transformations.

One of the most notable applications of 2,6-dibromo-3-methoxybenzenesulfonyl chloride is in the field of organic synthesis. Its sulfonyl chloride group serves as an excellent electrophilic site for nucleophilic attack, making it a valuable reagent in the synthesis of sulfonamides, sulfonates, and other related compounds. For instance, researchers have utilized this compound to synthesize novel sulfonamide derivatives with potential applications in drug discovery. These derivatives have shown promising results in preliminary biological assays, indicating their potential as lead compounds for therapeutic agents.

In addition to its role in organic synthesis, 2,6-dibromo-3-methoxybenzenesulfonyl chloride has also found applications in materials science. The bromine substituents on the aromatic ring contribute to its high thermal stability and electronic properties, making it suitable for use in the preparation of advanced materials such as polymers and composites. Recent advancements in polymer chemistry have demonstrated how this compound can be incorporated into polymer backbones to enhance their mechanical and thermal properties.

The synthesis of 2,6-dibromo-3-methoxybenzenesulfonyl chloride involves a multi-step process that typically begins with bromination of an aromatic precursor followed by sulfonation and subsequent conversion to the sulfonyl chloride form. This process requires precise control over reaction conditions to ensure high yields and product purity. Researchers have recently explored alternative synthetic routes that utilize environmentally friendly reagents and catalysts, aligning with the growing emphasis on sustainable chemistry practices.

From a safety standpoint, handling 2,6-dibromo-3-methoxybenzenesulfonyl chloride requires adherence to standard laboratory protocols due to its reactive nature. Proper ventilation and personal protective equipment are essential when working with this compound to minimize exposure risks. Despite these precautions, its benefits in chemical synthesis far outweigh its handling challenges.

In conclusion, 2,6-dibromo-3-methoxybenzenesulfonyl chloride stands as a testament to the ingenuity of modern chemistry. Its unique structure and reactivity make it an indispensable tool in organic synthesis and materials science. As research continues to uncover new applications for this compound, its role in advancing chemical technology is likely to grow even further.